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Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available 4-
acetylbenzonitrile, a key building block in pharmaceutical and chemical research. This

document details the specifications from various suppliers, outlines common experimental

protocols for its use, and provides essential quality control methodologies to ensure the

integrity of research outcomes.

Introduction to 4-Acetylbenzonitrile
4-Acetylbenzonitrile (CAS No. 1443-80-7), also known as 4-cyanoacetophenone, is a

versatile bifunctional aromatic compound featuring both a ketone and a nitrile group.[1][2] This

unique structure makes it a valuable intermediate in the synthesis of a wide array of organic

molecules, including active pharmaceutical ingredients (APIs) and fine chemicals.[3][4] Its

applications in research are extensive, notably in the preparation of antimalarial isonitriles, as

well as synthetic intermediates for anesthetic and anti-allergic agents.[1][5]

Commercial Supplier Specifications
A critical aspect of sourcing 4-acetylbenzonitrile for research is understanding the purity and

physical properties offered by different commercial suppliers. The following tables summarize
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the available quantitative data from a selection of prominent vendors. Researchers should

always refer to the supplier's specific Certificate of Analysis (CoA) for lot-specific data.[3]

Table 1: Physical and Chemical Properties of 4-Acetylbenzonitrile

Property Value References

CAS Number 1443-80-7 [3]

Molecular Formula C₉H₇NO [3]

Molecular Weight 145.16 g/mol [3]

Appearance
Light yellow to yellow-beige

crystalline mass or powder
[1]

Melting Point 55-59 °C [1][6]

Solubility
Soluble in chloroform;

Insoluble in water
[1]

Table 2: Purity Specifications from Commercial Suppliers

Supplier Purity Specification Analytical Method

Sigma-Aldrich 99% Not specified

Fisher Scientific 98+% GC

Apollo Scientific ≥95% Not specified

CymitQuimica >97.0% GC

Otto Chemie 99% Not specified

Industrial Chemicals 98% Not specified

Quality Control and Analytical Protocols
Ensuring the purity and identity of 4-acetylbenzonitrile is paramount for reproducible research.

The following are standard analytical methods used for its quality control.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Provides information on the proton environment in the molecule. The expected

signals for 4-acetylbenzonitrile in CDCl₃ are typically observed at approximately 2.66 ppm

(singlet, 3H, -CH₃), 7.79 ppm (doublet, 2H, aromatic), and 8.06 ppm (doublet, 2H, aromatic).

[3]

¹³C NMR: Confirms the carbon framework of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing purity and identifying volatile impurities. The

mass spectrum of 4-acetylbenzonitrile will show a molecular ion peak (M+) at m/z 145,

corresponding to its molecular weight.[7][8]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the characteristic functional groups. The spectrum of 4-
acetylbenzonitrile will exhibit strong absorption bands corresponding to the nitrile (C≡N) and

carbonyl (C=O) stretches.

Experimental Protocols in Synthetic Chemistry
4-Acetylbenzonitrile is a versatile reagent in a variety of organic transformations. Below are

representative protocols for its application in common synthetic reactions.

Synthesis of Imidazole Derivatives
Imidazole derivatives are prevalent scaffolds in medicinal chemistry. 4-Acetylbenzonitrile can

serve as a key starting material for their synthesis.[2]

General Protocol:

Reaction Setup: In a round-bottom flask, dissolve 4-acetylbenzonitrile (1 equivalent) in a

suitable solvent such as ethanol or acetic acid.

Reagent Addition: Add a primary amine (1 equivalent), an aldehyde (1 equivalent), and a

source of ammonia (e.g., ammonium acetate, excess).
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Reaction Conditions: The reaction mixture is typically heated to reflux for several hours and

the progress is monitored by Thin Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, and the solvent is removed under reduced pressure. The crude product is then

purified by recrystallization or column chromatography to yield the desired imidazole

derivative.

Grignard Reaction with 4-Acetylbenzonitrile
The acetyl group of 4-acetylbenzonitrile can readily react with Grignard reagents to form

tertiary alcohols, which are important intermediates in drug discovery.[9]

General Protocol:

Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon

or nitrogen), place a solution of 4-acetylbenzonitrile (1 equivalent) in an anhydrous ether

solvent (e.g., diethyl ether or THF).

Reagent Addition: The Grignard reagent (e.g., phenylmagnesium bromide, ~1.1 equivalents)

in the same solvent is added dropwise to the cooled (0 °C) solution of 4-acetylbenzonitrile
with stirring.

Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for a specified time, monitoring the reaction by TLC.

Work-up and Purification: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an organic solvent. The combined organic layers are dried over an

anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is evaporated. The crude

product is purified by column chromatography.

Logical Workflow for Supplier Selection
Choosing the right supplier is a critical first step in the research process. The following diagram

illustrates a logical workflow for selecting a commercial supplier of 4-acetylbenzonitrile.
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Workflow for Supplier Selection of 4-Acetylbenzonitrile

Define Research Requirements
(Purity, Quantity, Budget)

Identify Potential Suppliers
(Online Databases, Catalogs)

Request Technical Data
(CoA, SDS, Specifications)

Compare Supplier Specifications
(Purity, Impurity Profile, Price)

Select Optimal Supplier

Evaluate Supplier Reliability
(Lead Time, Customer Service, Reviews)

Place Order and Procure Material

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial supplier for 4-Acetylbenzonitrile.

Conclusion
This technical guide provides researchers with a foundational understanding of commercially

available 4-acetylbenzonitrile. By carefully considering the supplier specifications,

implementing robust quality control measures, and utilizing established experimental protocols,

scientists can confidently incorporate this versatile building block into their research and

development endeavors. For all applications, it is imperative to consult the latest safety data
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sheets (SDS) and handle the chemical with appropriate personal protective equipment in a

well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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